Cas no 2034541-81-4 (N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 2034541-81-4
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 6612117
• PubChem ID: 92065147
• Update Time: 2025-10-19

N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide
• 2034541-81-4
• N-(2-(furan-3-yl)-2-thiomorpholinoethyl)benzo[d][1,3]dioxole-5-carboxamide
• N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide
• F6353-5625
• N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]-1,3-benzodioxole-5-carboxamide
• AKOS026687776

• Inchi： 1S/C18H20N2O4S/c21-18(13-1-2-16-17(9-13)24-12-23-16)19-10-15(14-3-6-22-11-14)20-4-7-25-8-5-20/h1-3,6,9,11,15H,4-5,7-8,10,12H2,(H,19,21)
• InChI Key： OAOHKZIHLNRROO-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1=COC=C1)CNC(C1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 360.11437830g/mol
• Monoisotopic Mass: 360.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide

Recent Advances in the Study of N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide (CAS: 2034541-81-4)

In recent years, the compound N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide (CAS: 2034541-81-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a furan ring, thiomorpholine moiety, and benzodioxole carboxamide group in its structure suggests a multifaceted pharmacological profile, making it a subject of intense research.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One notable investigation demonstrated its efficacy as a modulator of specific signaling pathways, particularly those involved in inflammation and oncology. The compound's ability to interact with key protein targets, such as kinases and G-protein-coupled receptors (GPCRs), has been validated through in vitro and in vivo experiments. These findings highlight its potential as a lead compound for the development of novel therapeutics.

Another area of research has explored the synthetic pathways and structural optimization of N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide. Advances in synthetic chemistry have enabled the production of derivatives with enhanced pharmacokinetic properties and reduced off-target effects. Computational modeling and structure-activity relationship (SAR) studies have played a pivotal role in guiding these modifications, ensuring the retention of biological activity while improving drug-like characteristics.

In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology as a tool for probing biological systems. Its fluorescent properties and selective binding affinity make it a valuable asset for imaging and diagnostic applications. Recent publications have detailed its use in tracking cellular processes and identifying novel drug targets, further expanding its utility beyond traditional drug development.

Despite these advancements, challenges remain in the clinical translation of N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide. Issues such as bioavailability, metabolic stability, and potential toxicity require further investigation. Ongoing preclinical studies aim to address these concerns, with preliminary data indicating favorable outcomes. Collaborative efforts between academia and industry are expected to accelerate the progression of this compound into clinical trials.

In conclusion, the latest research on N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide underscores its versatility and promise in chemical biology and medicinal chemistry. Continued exploration of its mechanisms, synthetic derivatives, and applications will likely yield significant contributions to the field. As the body of evidence grows, this compound may emerge as a cornerstone in the development of next-generation therapeutics and diagnostic tools.